Cas no 1808492-77-4 (4-(2-Fluoropyridine-4-carbonyl)-4-azatricyclo[4.3.1.1,3,8]undecane)

• Product Name: 4-(2-Fluoropyridine-4-carbonyl)-4-azatricyclo[4.3.1.1,3,8]undecane
• CAS No: 1808492-77-4
• MF: C₁₆H₁₉FN₂O
• MW: 274.333267450333
• CID: 6003346
• PubChem ID: 102555613
• Update Time: 2025-06-15

4-(2-Fluoropyridine-4-carbonyl)-4-azatricyclo[4.3.1.1,3,8]undecane Chemical and Physical Properties

Names and Identifiers

• EN300-6728297
• 4-(2-fluoropyridine-4-carbonyl)-4-azatricyclo[4.3.1.1^{3,8}]undecane
• Z971961322
• CCG-355111
• 4-(2-fluoropyridine-4-carbonyl)-4-azatricyclo[4.3.1.1,3,8]undecane
• 1808492-77-4
• AKOS034751275
• 4-azatricyclo[4.3.1.13,8]undecan-4-yl-(2-fluoropyridin-4-yl)methanone
• 4-(2-Fluoropyridine-4-carbonyl)-4-azatricyclo[4.3.1.1,3,8]undecane

• Inchi： 1S/C16H19FN2O/c17-15-8-13(1-2-18-15)16(20)19-9-12-4-10-3-11(5-12)7-14(19)6-10/h1-2,8,10-12,14H,3-7,9H2
• InChI Key： NFMCYSYMIIRMCO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)C(N1CC2CC3CC1CC(C2)C3)=O

Computed Properties

• Exact Mass: 274.14814140g/mol
• Monoisotopic Mass: 274.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.2Ų

Additional information on 4-(2-Fluoropyridine-4-carbonyl)-4-azatricyclo[4.3.1.1,3,8]undecane

Research Brief on 4-(2-Fluoropyridine-4-carbonyl)-4-azatricyclo[4.3.1.1,3,8]undecane (CAS: 1808492-77-4)

The compound 4-(2-Fluoropyridine-4-carbonyl)-4-azatricyclo[4.3.1.1,3,8]undecane (CAS: 1808492-77-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a potent modulator of specific biological targets, particularly in the central nervous system (CNS). The tricyclic scaffold of 4-(2-Fluoropyridine-4-carbonyl)-4-azatricyclo[4.3.1.1,3,8]undecane provides a rigid framework that enhances binding affinity and selectivity, making it a promising candidate for the development of novel neurotherapeutics. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding modes and interactions with target proteins.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating neurotransmitter receptors, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluoropyridine moiety has been shown to enhance metabolic stability and bioavailability, addressing a common challenge in CNS drug development. Furthermore, preliminary pharmacokinetic studies indicate favorable blood-brain barrier penetration, a critical factor for CNS-targeted therapies.

The synthesis of 4-(2-Fluoropyridine-4-carbonyl)-4-azatricyclo[4.3.1.1,3,8]undecane has been optimized in recent publications, with improvements in yield and purity. Key steps include the formation of the tricyclic core followed by fluoropyridine incorporation via palladium-catalyzed cross-coupling reactions. These advancements have facilitated larger-scale production for further preclinical evaluation.

Ongoing research is exploring structure-activity relationships (SAR) around this scaffold, with modifications to the fluoropyridine group and tricyclic system yielding analogs with improved potency and selectivity. Some derivatives have shown promise in animal models of neuroinflammation and cognitive impairment, suggesting potential applications beyond neurodegenerative disorders.

In conclusion, 4-(2-Fluoropyridine-4-carbonyl)-4-azatricyclo[4.3.1.1,3,8]undecane represents a valuable chemical tool and potential lead compound for CNS drug discovery. Its unique structural features and demonstrated biological activity warrant further investigation, particularly in the context of unmet medical needs in neurology and psychiatry. Future studies should focus on comprehensive toxicology profiles and mechanism of action elucidation to advance this compound toward clinical development.